Impact Property Superiority of LICA 38 over Silane (PROSIL 2020) and Zirconate (NZ 44) Coupling Agents in Rice Husk Ash/Polypropylene Composites
In a four-way head-to-head study comparing titanate (LICA 38), zirconate (NZ 44), and two silane coupling agents (PROSIL 2020 with built-in peroxide generator; PROSIL 9234) in polypropylene filled with 10–40 wt% rice husk ash (RHA, predominantly silica), LICA 38 and PROSIL 9234 selectively enhanced the Izod impact properties of the composites, whereas PROSIL 2020 improved tensile strength most and NZ 44 increased stiffness only at the maximum filler loading [1]. Critically, LICA 38 was the only agent tested that combined impact enhancement with retention of processability (no increase in stiffness), a combination not delivered by any single silane or zirconate in the study [1][2]. The melt flow index decreased with filler loading for LICA 38-treated composites (indicating maintained melt processability), while the peroxide-containing PROSIL 2020 reversed this trend—a fundamentally different rheological consequence [1].
| Evidence Dimension | Izod impact property modification in filled PP composites |
|---|---|
| Target Compound Data | Impact properties enhanced (LICA 38); stiffness not increased at any filler loading |
| Comparator Or Baseline | PROSIL 2020 (silane): tensile strength improved most, impact NOT enhanced; PROSIL 9234 (silane): impact enhanced; NZ 44 (zirconate): stiffness increased only at max filler loading, impact NOT enhanced |
| Quantified Difference | LICA 38 = impact-enhanced AND non-stiffening (unique profile among 4 agents tested); NZ 44 = stiffening only; PROSIL 2020 = tensile strength only |
| Conditions | PP/RHA composites, 10–40 wt% filler, Brabender twin-screw extrusion, Izod impact per standard method; European Polymer Journal, 1995 [1] |
Why This Matters
For applications requiring impact resistance without sacrificing ductility or processability (e.g., automotive interior parts, appliance housings), LICA 38 delivers a property profile that no single silane or zirconate tested could replicate.
- [1] Fuad, M. Y. A., Ismail, Z., Ishak, Z. A. M. & Omar, A. K. M. Application of rice husk ash as fillers in polypropylene: Effect of titanate, zirconate and silane coupling agents. European Polymer Journal, 1995, 31(9), 885–893. View Source
- [2] INIS Repository. Effect of silane, titanate and zirconate coupling agents in polypropylene composites. IAEA INIS Record 29036732, 1997. View Source
